Cas no 20306-03-0 (Cyclohexanecarboxylicacid, 1-hydroxy-, 2-propoxyethyl ester)

• Product Name: Cyclohexanecarboxylicacid, 1-hydroxy-, 2-propoxyethyl ester
• CAS No: 20306-03-0
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 286498
• PubChem ID: 347421
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 1-hydroxy-, 2-propoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-hydroxy-, 2-propoxyethyl ester
• 2-propoxyethyl 1-hydroxycyclohexane-1-carboxylate
• NSC-406089
• DTXSID90324242
• NSC406089
• 20306-03-0

• Inchi： 1S/C12H22O4/c1-2-8-15-9-10-16-11(13)12(14)6-4-3-5-7-12/h14H,2-10H2,1H3
• InChI Key： GXKQVFKRMYBMPI-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCCOCCC)CCCCC1

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.481
• PSA: 55.76
• LogP: 1.65140